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Compound of Interest

2-Hydroxy-4-
Compound Name: ) ) )
morpholinepropanesulphonic acid

cat. No.: B1662656

CAS Number: 68399-77-9

Authored for Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 3-Morpholino-2-
hydroxypropanesulfonic acid (MOPSO), a zwitterionic biological buffer widely utilized in
scientific research. This document will delve into its chemical and physical properties, detail its
common applications, and provide standardized experimental protocols for its use.

Introduction

3-Morpholino-2-hydroxypropanesulfonic acid, commonly known as MOPSO, is a Good's buffer,
one of a series of buffers developed by Dr. Norman Good and his colleagues in 1966.[1][2]
These buffers were designed to meet several criteria for biological research, including pKa
values near physiological pH, high water solubility, and minimal interaction with biological
components.[2] MOPSO, with a pKa of 6.9, is particularly well-suited for a variety of
applications that require a stable pH environment between 6.2 and 7.6.[3][4] Its chemical
structure, featuring a morpholine ring and a sulfonic acid group, renders it chemically stable
and minimally interactive with many metal ions, making it a reliable component in sensitive
biological assays.[5]
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Physicochemical Properties

MOPSO is a white crystalline powder with a high degree of solubility in water.[5][6] Its

zwitterionic nature at physiological pH contributes to its excellent buffering capacity. A summary

of its key quantitative properties is presented in Table 1.

Property Value Reference
CAS Number 68399-77-9 [71[8]
Molecular Formula C7H1sNOsS [8]
Molecular Weight 225.26 g/mol [8]
Appearance White crystalline powder [51[6]
Melting Point 273-274 °C [5]

pKa (at 25 °C) 6.9 [6]

Useful pH Range 6.2-7.6 [3114]
Solubility in Water Soluble to 100 mM [3]

Purity >98% [31[8]

Applications in Research and Development

MOPSO's inert nature and stable buffering capacity make it a versatile tool in a multitude of

research applications.

e Cell Culture: MOPSO is frequently used as a buffering agent in cell culture media to maintain

a stable physiological pH, which is crucial for optimal cell growth and viability.[3][9] Its low

toxicity and inability to cross the cell membrane make it an ideal choice for in vitro studies.[5]

e Enzyme Assays: Many enzymatic reactions are highly pH-sensitive. MOPSO provides a

stable pH environment for a wide range of enzyme assays without interfering with the

reaction kinetics.[9]

o Protein Purification and Analysis: In techniques like chromatography and electrophoresis,

maintaining a constant pH is essential for the separation and purification of proteins.
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MOPSO is often a key component of the buffers used in these applications.[3][10]

o Electrophoresis: MOPSO is utilized as a running buffer in both agarose and polyacrylamide
gel electrophoresis for the separation of nucleic acids and proteins.[3][7] Its low UV
absorbance and minimal interaction with the molecules being separated ensure accurate
results.[7]

Experimental Protocols
Preparation of a 0.5 M MOPSO Buffer Solution (pH 6.9)

This protocol outlines the steps for preparing a stock solution of MOPSO bulffer.

Materials:

MOPSO (free acid, MW: 225.26 g/mol )
e Deionized water (dH20)

¢ 10 N Sodium Hydroxide (NaOH) solution
e Beaker (1L)

e Graduated cylinder

e Magnetic stirrer and stir bar

e pH meter

Procedure:

Add 800 mL of dH20 to a 1 L beaker.[11]

Place the beaker on a magnetic stirrer and add a stir bar.

Weigh out 112.63 g of MOPSO free acid and add it to the water while stirring.[11]

Continue stirring until the MOPSO is completely dissolved.
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o Calibrate the pH meter according to the manufacturer's instructions.

o Slowly add 10 N NaOH solution dropwise to the MOPSO solution to adjust the pH to 6.9.[11]
Monitor the pH closely.

e Once the desired pH is reached, transfer the solution to a 1 L graduated cylinder.
e Add dH20 to bring the final volume to 1 L.[11]

o Transfer the buffer to a sterile container for storage. For long-term storage, sterile filtration
through a 0.22 um filter is recommended.

Visualizing Experimental Workflows

The following diagrams illustrate the integration of MOPSO buffer in common laboratory
workflows.

Buffer Preparation Protein Purification Workflow

Column Chromatography
(with MOPSO Buffer)

Cell Lysis in
MOPSO Lysis Buffer

Protein Elution Analysis (e.g., SDS-PAGE)

Prepare MOPSO Buffer Centrifugation

Click to download full resolution via product page

Workflow for protein purification using MOPSO buffer.
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Assay Setup

Prepare Reagents in Prepare Enzyme Dilution
MOPSO Assay Buffer in MOPSO Buffer

'

Combine Reagents and
Enzyme in Microplate

Measurenient and Analysis

Incubate at
Optimal Temperature

Measure Absorbance/
Fluorescence

Data Analysis

Click to download full resolution via product page
Generalized workflow for an enzyme assay using MOPSO buffer.

Conclusion

3-Morpholino-2-hydroxypropanesulfonic acid (MOPSO) is a highly reliable and versatile
zwitterionic buffer that plays a critical role in a wide array of biological and biochemical
research applications. Its favorable physicochemical properties, particularly its pKa near
physiological pH and its minimal interaction with biological systems, make it an indispensable
tool for researchers and scientists in academia and industry. The standardized protocols and
workflows provided in this guide are intended to facilitate its effective use and contribute to the
generation of reproducible and accurate scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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